Cas no 24920-41-0 (Ethanol, 2-[(2,5-dimethoxyphenyl)thio]-)
24920-41-0 structure
Product Name:Ethanol, 2-[(2,5-dimethoxyphenyl)thio]-
CAS No:24920-41-0
MF:C10H14O3S
MW:214.281362056732
CID:1423275
PubChem ID:12277297
Update Time:2025-04-20
Ethanol, 2-[(2,5-dimethoxyphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-[(2,5-dimethoxyphenyl)thio]-
- 2-(2,5-dimethoxyphenyl)sulfanylethanol
- DTXSID90483747
- 24920-41-0
-
- Inchi: 1S/C10H14O3S/c1-12-8-3-4-9(13-2)10(7-8)14-6-5-11/h3-4,7,11H,5-6H2,1-2H3
- InChI Key: HLACDQHXWSBPBJ-UHFFFAOYSA-N
- SMILES: S(CCO)C1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 214.06642
- Monoisotopic Mass: 214.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 38.69
Ethanol, 2-[(2,5-dimethoxyphenyl)thio]- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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